4-Dimethylamino-4-(2-thienyl)cyclohexanone

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 4-(dimethylamino)-4-thiophen-2-ylcyclohexan-1-one
• InChI: InChI=1S/C12H17NOS/c1-13(2)12(11-4-3-9-15-11)7-5-10(14)6-8-12/h3-4,9H,5-8H2,1-2H3
• InChI Key: MWFVWRDGDVLNIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCC(=O)CC1)C2=CC=CS2

Description

4-Dimethylamino-4-(2-thienyl)cyclohexanone is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Following the procedure of Example 2, but substituting the appropriate quantity of 4-dimethylamino-4-(2-thienyl)cyclohexanone ethylene ketal (prepared above in Example 27H) for the 4-(p-chlorophenyl)-4-dimethylaminocyclohexanone, ethylene ketal hydrochloride there is prepared (after recrystallization from methanol-water) the title compound in 64% yield, m.p. 102°-103° C.

Synthesis routes and methods II

Procedure details

Dimethyl-(8-thiophen-2-yl-1,4-dioxa-spiro[4.5]dec-8-yl)-amine hydrochloride (8.68 g) was dissolved in 7.5M hydrochloric acid (29 ml), stirred for 48 hours at room temperature and then extracted with diethyl ether (2×50 ml). The aqueous phase was rendered alkaline with 5M sodium hydroxide solution, while cooling with ice, extracted with dichloromethane (3×50 ml), dried and concentrated. 4-Dimethylamino-4-thiophen-2-yl-cyclohexanone was obtained as a yellow solid (5.66 g; m.p. 108-110° C.).